N-(4-acetylphenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(7-oxo-3-pyridin-4-yl-[1,2]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C20H15N5O3S/c1-12(26)13-2-4-15(5-3-13)23-16(27)10-25-11-22-18-17(14-6-8-21-9-7-14)24-29-19(18)20(25)28/h2-9,11H,10H2,1H3,(H,23,27)
• InChI Key: VGCOKTBMCJGPMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)SN=C3C4=CC=NC=C4
• Molecular Formula: C20H15N5O3S
• Molecular Weight: 405.4 g/mol

Description

N-(4-acetylphenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15N5O3S and its molecular weight is 405.43. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-(7-oxo-3-(pyridin-4-yl)isothiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Applications

Heterocyclic compounds, including pyrimidinones and oxazinones derived from various starting materials, have been synthesized and evaluated for their anti-inflammatory activities. These studies often compare the efficacy of synthesized compounds to known anti-inflammatory drugs like Prednisolone®. The synthesis pathways involve the creation of cyano pyridine-thiones and their derivatives, showcasing the compounds' potential as anti-inflammatory agents (Abdulla, 2008).

Antimicrobial Applications

A range of pyridines, pyrimidinones, oxazinones, and their derivatives have been developed as antimicrobial agents. These compounds have shown good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid. The synthesis processes highlight the antimicrobial potential of these heterocyclic systems (Hossan et al., 2012).

Antiasthma Agents

Triazolo[1,5-c]pyrimidines have been prepared and identified as mediator release inhibitors in the human basophil histamine release assay, indicating their potential as antiasthma agents. The synthesis involves the creation of pyrimidinones and subsequent treatments to produce triazolo[1,5-c]pyrimidines with significant activity, leading to further pharmacological and toxicological studies (Medwid et al., 1990).

Cancer Research Applications

The synthesis and evaluation of chromeno[4,3-b]pyridine derivatives for their anticancer activities, particularly against breast cancer cell lines, have been explored. Molecular docking and ADME studies support the potential of these compounds as antitumor agents, highlighting the significance of the oxolone moiety for effective interaction. This research underlines the importance of synthetic heterocyclic compounds in the development of new cancer therapies (Abd El Ghani et al., 2022).